(2-Chloropyrimidin-4-yl)(cyclopropyl)methanone

• Molecular Formula: C8H7ClN2O
• Molecular Weight: 182.61 g/mol
• IUPAC Name: (2-chloropyrimidin-4-yl)-cyclopropylmethanone
• InChI: InChI=1S/C8H7ClN2O/c9-8-10-4-3-6(11-8)7(12)5-1-2-5/h3-5H,1-2H2
• InChI Key: JTQRSFCCKKXERO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)C2=NC(=NC=C2)Cl

Description

(2-Chloropyrimidin-4-yl)(cyclopropyl)methanone is a useful research compound. Its molecular formula is C8H7ClN2O and its molecular weight is 182.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-chloro-N-methoxy-N-methylpyrimidine-4-carboxamide (893 mg, 4.43 mmol) in THF (9 mL) at −78° C. under nitrogen atmosphere was added cyclopropyl magnesium bromide (0.5 M in THF, 13.3 mL, 6.64 mmol) dropwise. The solution was warmed to 0° C. and stirred for an additional 30 min. The solution was diluted with EtOAc, washed with brine, dried with MgSO4, filtered, and concentrated to dryness. Purification on silica gel by flash chromatography (0-100% EtOAc/hexanes) afforded (2-chloropyrimidin-4-yl)(cyclopropyl)methanone (360 mg, 1.97 mmol, 45% yield) as a colorless oil. MS ESI: [M+H]+ m/z 183.1. 1H NMR (500 MHz, CDCl3) δ 8.85 (d, J=4.9, 1H); 7.82 (d, J=4.9, 1H), 3.45-3.31 (m, 1H), 1.30 (m, 2H), 1.22 (m, 2H).